Cas no 835907-12-5 (3-(Morpholin-4-yl)-4-oxo-4-(tetrahydrofuran-2-ylmethoxy)butanoic acid)

• Product Name: 3-(Morpholin-4-yl)-4-oxo-4-(tetrahydrofuran-2-ylmethoxy)butanoic acid
• CAS No: 835907-12-5
• MF: C₁₃H₂₁NO₆
• MW: 287.30894446373
• CID: 6783338
• PubChem ID: 661853
• Update Time: 2025-06-26

3-(Morpholin-4-yl)-4-oxo-4-(tetrahydrofuran-2-ylmethoxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-morpholin-4-yl-4-oxo-4-(oxolan-2-ylmethoxy)butanoic acid
• MLS000077735
• BBL018713
• SMR000042417
• CHEMBL1344727
• HMS2321C07
• AKOS022061340
• CS-0330966
• AKOS000603297
• starbld0036127
• 3-(morpholin-4-yl)-4-oxo-4-[(oxolan-2-yl)methoxy]butanoic acid
• STL195305
• 835907-12-5
• 3-Morpholino-4-oxo-4-((tetrahydrofuran-2-yl)methoxy)butanoic acid
• VS-06732
• 3-(morpholin-4-yl)-4-oxo-4-(tetrahydrofuran-2-ylmethoxy)butanoic acid
• 3-(Morpholin-4-yl)-4-oxo-4-(tetrahydrofuran-2-ylmethoxy)butanoic acid

• Inchi： 1S/C13H21NO6/c15-12(16)8-11(14-3-6-18-7-4-14)13(17)20-9-10-2-1-5-19-10/h10-11H,1-9H2,(H,15,16)
• InChI Key： LDZSYQOAPFHKLC-UHFFFAOYSA-N
• SMILES： O1CCCC1COC(C(CC(=O)O)N1CCOCC1)=O

Computed Properties

• Exact Mass: 287.13688739g/mol
• Monoisotopic Mass: 287.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 85.3Ų

Additional information on 3-(Morpholin-4-yl)-4-oxo-4-(tetrahydrofuran-2-ylmethoxy)butanoic acid

Research Briefing on 3-(Morpholin-4-yl)-4-oxo-4-(tetrahydrofuran-2-ylmethoxy)butanoic acid (CAS: 835907-12-5)

In recent years, the compound 3-(Morpholin-4-yl)-4-oxo-4-(tetrahydrofuran-2-ylmethoxy)butanoic acid (CAS: 835907-12-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique morpholine and tetrahydrofuran moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a precursor in the synthesis of bioactive compounds.

Recent studies have focused on elucidating the pharmacological properties and synthetic pathways of 3-(Morpholin-4-yl)-4-oxo-4-(tetrahydrofuran-2-ylmethoxy)butanoic acid. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as an inhibitor of key enzymes involved in inflammatory pathways. The study utilized a combination of in vitro assays and molecular docking simulations to reveal the compound's high affinity for the target enzymes, suggesting its potential as a lead compound for anti-inflammatory drug development.

Another notable advancement was reported in a 2024 ACS Chemical Biology article, which explored the compound's role in prodrug design. Researchers successfully conjugated 3-(Morpholin-4-yl)-4-oxo-4-(tetrahydrofuran-2-ylmethoxy)butanoic acid with various anticancer agents, enhancing their bioavailability and targeted delivery. The study highlighted the compound's versatility as a linker molecule, owing to its stability under physiological conditions and its ability to undergo controlled hydrolysis.

From a synthetic chemistry perspective, recent efforts have been directed toward optimizing the production of 3-(Morpholin-4-yl)-4-oxo-4-(tetrahydrofuran-2-ylmethoxy)butanoic acid. A 2023 Organic Process Research & Development paper detailed a scalable and cost-effective synthesis route, achieving a high yield of over 85% while minimizing the use of hazardous reagents. This development is expected to facilitate further preclinical and clinical investigations of the compound.

In conclusion, 3-(Morpholin-4-yl)-4-oxo-4-(tetrahydrofuran-2-ylmethoxy)butanoic acid (CAS: 835907-12-5) represents a versatile and pharmacologically relevant molecule with broad applications in drug discovery and development. Ongoing research continues to uncover its potential, particularly in the realms of enzyme inhibition and prodrug design. Future studies are anticipated to explore its therapeutic efficacy in vivo and its potential for commercialization in the pharmaceutical industry.